Cas no 1267793-35-0 (1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267793-35-0
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5564399
• PubChem ID: 82205937
• Update Time: 2025-07-19

1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1592665
• 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1267793-35-0

• Inchi： 1S/C11H19N3O3/c1-3-4-5-6-7-14-9(8-17-2)10(11(15)16)12-13-14/h3-8H2,1-2H3,(H,15,16)
• InChI Key： SEQCCJMAFXPKDZ-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(=O)O)N=NN1CCCCCC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-Hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1267793-35-0): An Overview

1-Hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267793-35-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique triazole core and functional groups, making it a valuable building block for the development of novel pharmaceuticals and materials.

The triazole moiety is a well-known heterocyclic structure that exhibits a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the methoxymethyl and carboxylic acid functionalities further enhances the compound's reactivity and potential applications. These functional groups can be readily modified through various chemical reactions, such as esterification, amidation, and coupling reactions, to generate a diverse array of derivatives.

In recent years, the use of 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid in the synthesis of bioactive molecules has been extensively explored. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of triazole-based derivatives with potent antitumor activity. These derivatives were found to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy agents.

The hexyl chain in the compound provides additional hydrophobicity, which can influence the compound's solubility and bioavailability. This property is particularly important in drug design, where optimizing the balance between lipophilicity and hydrophilicity is crucial for achieving desired pharmacokinetic profiles. The ability to fine-tune these properties through structural modifications makes 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid an attractive candidate for drug discovery programs.

Beyond its applications in medicinal chemistry, this compound has also shown promise in materials science. The triazole ring is known for its excellent thermal stability and mechanical strength, making it suitable for use in advanced polymers and coatings. Research conducted at the University of California demonstrated that incorporating triazole units into polymer backbones significantly enhanced the thermal stability and mechanical properties of the resulting materials.

The synthetic accessibility of 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid is another factor contributing to its popularity. The compound can be synthesized through a series of well-established chemical reactions, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) and esterification. These reactions are highly efficient and can be performed under mild conditions, making them amenable to large-scale production.

In conclusion, 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267793-35-0) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on the development of novel therapeutics and advanced materials. As research in these fields continues to advance, it is likely that new and exciting applications for this compound will be discovered.